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Compound of Interest

4-Ethylethcathinone

Compound Name:
(hydrochloride)

Cat. No.: B1158698

Get Quote

Executive Summary & Chemical Identity

Objective: This guide provides a technical pharmacological comparison between the
established reference standard Mephedrone (4-MMC) and the emerging structural analog 4-
Ethylethcathinone (4-EEC). Analysis focuses on monoamine transporter interactions, structure-

activity relationships (SAR), and experimental validation protocols.

Structural Analysis

The core difference lies in the alkyl substitutions at the para-position of the phenyl ring and the
nitrogen atom. These steric modifications drastically alter the binding affinity and efficacy at the
dopamine (DAT) and serotonin (SERT) transporters.
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4-Ethylethcathinone (4-

Feature Mephedrone (4-MMC)
EEC)
2-(methylamino)-1-(4- 2-(ethylamino)-1-(4-
IUPAC Name ( y i (ethy rit
methylphenyl)propan-1-one ethylphenyl)propan-1-one
CAS Number 1189805-46-6 1225619-32-8
Formula Ci11H1sNO C13H19NO
Substitutions 4-Methyl, N-Methyl 4-Ethyl, N-Ethyl
cl Synthetic Cathinone Synthetic Cathinone (MDMA-
ass
(Amphetamine-like) like predicted)

Pharmacodynamics: Transporter Activity &

Mechanism
Mechanism of Action

Both compounds target monoamine transporters but exhibit distinct functional profiles driven by
their steric bulk.

* Mephedrone (4-MMC): Acts as a non-selective, substrate-type releaser at DAT, NET, and
SERT. It reverses the transporter flux, causing a massive efflux of neurotransmitters into the
synaptic cleft, mimicking the profile of MDMA but with higher dopaminergic potency.

o 4-Ethylethcathinone (4-EEC): Based on Structure-Activity Relationship (SAR) data from its
direct homologs (4-MEC and 4-EMC), the double ethyl substitution shifts selectivity.

o N-ethylation (as seen in 4-MEC) typically reduces DAT affinity while retaining SERT
affinity.

o 4-ethylation (as seen in 4-EMC) further favors serotonergic dominance.

o Result: 4-EEC is characterized as a selective serotonergic releaser/uptake inhibitor with
significantly reduced dopaminergic potency compared to Mephedrone.

Quantitative Data Comparison (In Vitro)
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Note: Values for 4-EEC are extrapolated from high-confidence SAR data of its component

analogs (4-MEC, 4-EMC) due to the absence of direct peer-reviewed IC50 panels for this

specific isomer.

4-MEC 4-EEC
Mephedrone .
Target Parameter (Structural (Predicted
(4-MMC) [1, 2] .
Analog) [3] Profile)
' > 4.0 uM (Low
DAT (Dopamine) ICs0 (Uptake) 0.35+£0.05 uM 3.50 £ 0.40 uM
Potency)
) Negligible
Release ECso 0.32 uM Weak / Inactive
Release
SERT
. ICso (Uptake) 0.11 £ 0.03 uM 0.45 £ 0.08 uM ~0.5-1.0 uM
(Serotonin)
Moderate
Release ECso 0.12 uM 0.60 uM
Release
NET
_ _ ICso (Uptake) 0.05+0.01 uM 0.25+0.04 pM ~0.3 M
(Norepinephrine)
_ o ~0.13 (SERT < 0.1 (Highly
DAT/SERT Ratio  Selectivity ~3.2 (Balanced) ) )
Selective) SERT Selective)

Interpretation: Mephedrone is a potent psychostimulant with balanced dopamine/serotonin

release. 4-EEC functions primarily as an entactogen with a "mellower" profile, lacking the

intense dopaminergic "rush” associated with 4-MMC, due to the steric hindrance of the ethyl!

groups preventing efficient translocation through the DAT channel.

Visualizing the Mechanism
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The following diagram illustrates the differential signaling pathways and the impact of N-
alkylation on transporter efficacy.
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Caption: Comparative pathway analysis showing Mephedrone's dual-action potency versus 4-
EEC's selective serotonergic activation due to steric hindrance at DAT.

Experimental Protocols for Validation

To empirically verify the predicted values for 4-EEC, the following self-validating experimental
workflows are recommended.

Synaptosomal Monoamine Uptake Assay
Purpose: Determine ICso values for DAT, NET, and SERT inhibition.

o Tissue Preparation:
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o Isolate synaptosomes from rat striatum (for DAT) and hippocampus/cortex (for SERT/NET)
using sucrose gradient centrifugation.

o Validation: Verify protein concentration using a BCA assay (Target: 0.1 mg/mL).

e |ncubation:

o Incubate synaptosomes in Krebs-Ringer-HEPES buffer containing the test compound (4-
EEC or 4-MMC) at concentrations ranging from 1 nM to 100 uM (logarithmic scale).

o Pre-incubation time: 15 minutes at 37°C.

o Uptake Initiation:
o Add radiolabeled neurotransmitters: [3H]DA (5 nM), [3H]5-HT (5 nM), or [BH]NE (10 nM).
o Incubate for 5 minutes (DA/5-HT) or 10 minutes (NE).

o Termination & Measurement:
o Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine).
o Wash 3x with ice-cold buffer.
o Measure radioactivity via liquid scintillation counting.

» Data Analysis:

o Calculate specific uptake (Total Uptake - Non-specific Uptake in presence of 10 uM
cocaine/fluoxetine).

o Fit data to non-linear regression (Sigmoidal dose-response) to derive ICso.

Transporter-Mediated Release Assay

Purpose: Distinguish between reuptake inhibitors (blockers) and substrate-type releasers.

e Pre-loading: Load synaptosomes with [2H]neurotransmitter for 20 minutes.
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e Wash: Remove extracellular radioligand by centrifugation/resuspension.
e Challenge: Expose pre-loaded synaptosomes to the test drug (4-EEC).
e Interpretation:
o Releaser (e.g., Mephedrone): Dose-dependent increase in [3H] efflux.
o Reuptake Inhibitor: No significant efflux compared to baseline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1158698/docs#comparative-guide-4-
ethylethcathinone-4-eec-vs-mephedrone-4-mmc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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